2-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanoic acid

• IUPAC Name: 2-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanoic acid
• InChI: InChI=1S/C15H13Cl2NO3S2/c1-2-4-11(14(20)21)18-13(19)12(23-15(18)22)7-8-9(16)5-3-6-10(8)17/h3,5-7,11H,2,4H2,1H3,(H,20,21)/b12-7-
• InChI Key: MVZZPNFDQDYDOC-GHXNOFRVSA-N
• Canonical SMILES: CCCC(C(=O)O)N1C(=O)C(=CC2=C(C=CC=C2Cl)Cl)SC1=S
• Isomeric SMILES: CCCC(C(=O)O)N1C(=O)/C(=C/C2=C(C=CC=C2Cl)Cl)/SC1=S
• Molecular Formula: C15H13Cl2NO3S2
• Molecular Weight: 390.3 g/mol

Description

2-[(5Z)-5-[(2,6-dichlorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanoic acid is a useful research compound. Its molecular formula is C15H13Cl2NO3S2 and its molecular weight is 390.29. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

• Synthesis of Novel Compounds : Research has been conducted on synthesizing various derivatives of thiazolidine and thiadiazole compounds, demonstrating their potential as antibacterial agents and enzyme inhibitors. For example, Siddiqui et al. (2014) explored the synthesis of N-substituted 5-[(4-chlorophenoxy) methyl]-1,3,4-oxadiazole-2yl-2-sulfanyl acetamides, revealing their antibacterial properties and moderate α-chymotrypsin enzyme inhibition (Siddiqui et al., 2014).

• Development of Radiopaque Compounds : Gopan et al. (2021) synthesized a compound, 4,4-bis(4-hydroxy-3,5-diiodophenyl)pentanoic acid, for potential use in X-ray imaging applications. This compound demonstrated significant radiopacity and non-cytotoxicity to L929 fibroblast cells (Gopan et al., 2021).

Pharmacological and Biological Activity

• Anticancer and Antiproliferative Effects : Chandrappa et al. (2008) synthesized novel 5-(4-methyl-benzylidene)-thiazolidine-2,4-dione derivatives and evaluated their antiproliferative effects against various human cancer cell lines, finding some compounds with potent activity (Chandrappa et al., 2008).

• Antimicrobial Agents : Research by Patel et al. (2010) on 2-hydroxy-N(4-oxo-2-aryl-thiazolidin-3-yl)-benzamides showed these compounds' effectiveness as antibacterial and antifungal agents (Patel et al., 2010).

• Antifungal Compound Solubility and Partitioning : Volkova et al. (2020) analyzed a novel antifungal compound of the 1,2,4-triazole class, focusing on its solubility in various solvents and thermodynamics, revealing its potential biological applications (Volkova et al., 2020).